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Compound of Interest

Compound Name: 2-(hydroxymethyl)oxan-4-one

CAS No.: 243968-13-0

Cat. No.: B6148976

Get Quote

Executive Summary
Hydroxymethyl pyranones, anchored by the archetype Kojic Acid (5-hydroxy-2-

(hydroxymethyl)-4H-pyran-4-one), represent a privileged scaffold in medicinal chemistry.[1]

Their biological utility stems from a unique "push-pull" electronic structure that facilitates

bidentate metal chelation and Michael acceptor reactivity.

This guide analyzes the three primary therapeutic vectors for this class: Tyrosinase Inhibition

(Dermatology), Antineoplastic Activity (Oncology), and Antimicrobial Chelation. It moves beyond

surface-level descriptions to provide actionable experimental protocols, mechanistic signaling

pathways, and validated structure-activity relationships (SAR).

Part 1: The Chemical Scaffold & Pharmacophore
The hydroxymethyl pyranone core functions through two critical molecular interactions:
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Metal Chelation: The hydroxyl group at C-5 and the ketone at C-4 form a bidentate ligand

site capable of sequestering divalent cations (

,

,

). This is the primary mechanism for tyrosinase inhibition and antimicrobial siderophore
mimicry.

Electronic "Trap": The

-unsaturated ketone system serves as a Michael acceptor, allowing covalent modification of
cysteine residues in specific enzymatic targets, particularly in oncology.

Core Structure Analysis
Position 2 (

): Modifiable for solubility and permeability (e.g., esterification improves lipophilicity).

Position 5 (

): Critical for H-bonding and chelation; methylation here drastically reduces potency.

Pyranone Ring: A planar, aromatic-like system that intercalates into DNA or hydrophobic

enzyme pockets.

Part 2: Therapeutic Applications & Mechanisms[2]
[3]
Tyrosinase Inhibition (Dermatology & Cosmetics)
Mechanism: Tyrosinase is a copper-containing metalloenzyme essential for melanogenesis.[2]

Hydroxymethyl pyranones chelate the binuclear copper active site, preventing the oxidation of

L-Tyrosine to DOPAquinone.

Mechanistic Pathway (Graphviz)
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Fig 1: Competitive Inhibition of Tyrosinase via Copper Chelation
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Antineoplastic Activity (Oncology)
Target: Recent derivatives (e.g., Mannich bases of Kojic acid) show potent activity against

Glioma (U87) and Colorectal Cancer (Caco-2). Mechanism:

Iron Deprivation: Cancer cells have high iron demands. Pyranones sequester intracellular

, disrupting ribonucleotide reductase.

Mitotic Arrest: Specific derivatives (e.g., L1 ligand) induce tubulin polymerization defects,

arresting cells in the G2/M phase.

d-2HG Scavenging: In IDH1-mutant gliomas, pyranones inhibit the production of the

oncometabolite D-2-hydroxyglutarate.

Quantitative Efficacy Data (IC50 Comparison)
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Compound
Class

Cell Line Target
IC50 (

)
Reference

Kojic Acid

(Parent)
HCT-116

General

Cytotoxicity
>200 [1]

KA-Mannich

Base (L1)
Caco-2 Mitotic Tubulin 68.2 [2]

KA-Mannich

Base (L1)
HT-29 Mitotic Tubulin 4.7 [2]

5-hydroxy-2-

methyl-4H-pyran-

4-one

U87 (Glioma)
d-2HG

Production
4.6 [3]

Antimicrobial Activity
Mechanism: Siderophore mimicry. Bacteria require iron for growth. Hydroxymethyl pyranones

bind external iron, starving the bacteria (bacteriostatic) or transporting toxic metals into the cell

(bactericidal). Spectrum: Effective against S. aureus (Gram-positive) and E. coli (Gram-

negative), often showing synergy with traditional antibiotics.

Part 3: Experimental Protocols
Standardized workflows for validating biological activity.[2]

Protocol A: Tyrosinase Inhibition Assay (Colorimetric)
Objective: Determine the IC50 of a pyranone derivative against Mushroom Tyrosinase.

Reagents:

Phosphate Buffer (50 mM, pH 6.8)

Mushroom Tyrosinase Solution (1000 U/mL in buffer)

L-DOPA Solution (2 mM)
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Test Compound (dissolved in DMSO, final conc. <1%)

Workflow:

Plate Setup: In a 96-well plate, add 80 µL Phosphate Buffer.

Inhibitor Addition: Add 10 µL of Test Compound (serial dilutions: 0.1 - 100 µg/mL). Use Kojic

Acid as Positive Control.[3][4][5]

Enzyme Activation: Add 10 µL Tyrosinase Solution. Incubate at 25°C for 10 mins.

Substrate Initiation: Add 100 µL L-DOPA solution.

Measurement: Monitor Absorbance at 475 nm (Dopachrome formation) every 60s for 15

mins.

Calculation:

Protocol B: Evaluation of Apoptosis (Annexin V/PI)
Objective: Confirm if cytotoxicity is due to necrosis or programmed cell death.

Workflow:

Seeding: Seed cancer cells (e.g., HeLa) at

cells/well in 6-well plates.

Treatment: Treat with IC50 concentration of pyranone derivative for 24h.

Harvesting: Trypsinize cells and wash with cold PBS.

Staining: Resuspend in Binding Buffer. Add 5 µL Annexin V-FITC and 5 µL Propidium Iodide

(PI).

Incubation: 15 mins at RT in the dark.

Flow Cytometry: Analyze immediately.
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Q1 (Annexin-/PI+): Necrotic[6]

Q2 (Annexin+/PI+): Late Apoptotic

Q3 (Annexin+/PI-): Early Apoptotic (Target Population)

Part 4: Synthesis & Structure-Activity Relationships
(SAR)
General Synthesis Workflow
The most versatile route to bioactive derivatives is the Mannich Reaction or Aldol Condensation

at the ortho-position relative to the hydroxyl group.

Fig 2: Synthesis of Bioactive Mannich Base Derivatives
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SAR Insights
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Hydroxyl Protection: Converting the C-5 hydroxyl to a methoxy group usually abolishes

tyrosinase activity (loss of chelation) but may enhance cellular uptake for anticancer targets.

Linker Length: In dimeric pyranones, a linker length of 3-4 carbons often maximizes DNA

intercalation potency.

Lipophilicity: Adding a benzyl group at the C-2 hydroxymethyl position increases LogP,

significantly improving penetration into fungal cell walls (Antifungal activity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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